- Dithieno[3,2-b:2',3'-d]thiophene-benzodi(benzothiadiazole) containing copolymer, and its preparation method and application, China, , ,
Cas no 944257-56-1 (2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene)
944257-56-1 structure
Product Name:2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene
CAS No:944257-56-1
MF:C32H56S3Sn2
MW:774.402044296265
CID:4669155
Update Time:2024-10-25
2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene Chemical and Physical Properties
Names and Identifiers
-
- 1,1′-Dithieno[3,2-b:2′,3′-d]thiophene-2,6-diylbis[1,1,1-tributylstannane] (ACI)
- 2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene
-
- Inchi: 1S/C8H2S3.6C4H9.2Sn/c1-3-9-7-5(1)11-6-2-4-10-8(6)7;6*1-3-4-2;;/h1-2H;6*1,3-4H2,2H3;;
- InChI Key: UIALUCPZFIWMFE-UHFFFAOYSA-N
- SMILES: S1C2=C(SC([Sn](CCCC)(CCCC)CCCC)=C2)C2=C1C=C([Sn](CCCC)(CCCC)CCCC)S2
Experimental Properties
- Solubility: Insuluble (1.2E-8 g/L) (25 ºC),
2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D856455-1g |
2,6-bis(tri-n-butylstannyl)dithieno[3,2-b:2',3'-d]thiophene(bistributyl tin DTT) |
944257-56-1 | 98% | 1g |
6,000.00 | 2021-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1585866-1g |
2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene |
944257-56-1 | 98% | 1g |
¥6480.00 | 2024-04-24 |
2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C
1.2 1 h, -78 °C; -78 °C → rt; 6 h, rt
1.3 Reagents: Sodium chloride Solvents: Water
1.2 1 h, -78 °C; -78 °C → rt; 6 h, rt
1.3 Reagents: Sodium chloride Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 2 h, -78 °C
1.2 1 h, -78 °C; -78 °C → rt; 6 h, rt
1.3 Reagents: Sodium chloride Solvents: Water
1.2 1 h, -78 °C; -78 °C → rt; 6 h, rt
1.3 Reagents: Sodium chloride Solvents: Water
Reference
- Dithienothiophene-silolodi(benzothiadiazole) copolymer and preparation and application thereof, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 10 min, -78 °C; -78 °C → rt; 3 h, rt
1.2 10 min, -78 °C; -78 °C → rt; 3 h, rt
Reference
- A High-Mobility Electron-Transport Polymer with Broad Absorption and Its Use in Field-Effect Transistors and All-Polymer Solar Cells, Journal of the American Chemical Society, 2007, 129(23), 7246-7247
Production Method 4
Reaction Conditions
1.1 Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Trimethyltin chloride Solvents: Tetrahydrofuran ; -78 °C; 10 min, -78 °C; -78 °C → rt; 12 h, rt
1.3 Solvents: Water ; rt
1.2 Reagents: Trimethyltin chloride Solvents: Tetrahydrofuran ; -78 °C; 10 min, -78 °C; -78 °C → rt; 12 h, rt
1.3 Solvents: Water ; rt
Reference
- Intramolecular locked dithioalkylbithiophene-based semiconductors for high-performance organic field-effect transistors, Advanced Materials (Weinheim, 2017, 29(35),
Production Method 5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C
1.2 -
1.2 -
Reference
- Biaxially Extended Thiophene-Fused Thiophene Conjugated Copolymers for High Performance Field Effect Transistors, Macromolecules (Washington, 2011, 44(24), 9565-9573
2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene Raw materials
2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene Preparation Products
2,6-Bis(tributylstannyl)dithieno[3,2-b:2',3'-d]thiophene Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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